Cas no 1342353-59-6 (methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate)

• Product Name: methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate
• CAS No: 1342353-59-6
• MF: C₉H₁₄ClN₃O₂
• MW: 231.679360866547
• CID: 5969516
• PubChem ID: 63040693
• Update Time: 2025-08-05

methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate
• 1342353-59-6
• EN300-1123109
• AKOS012340181

• Inchi： 1S/C9H14ClN3O2/c1-11-8(9(14)15-2)3-4-13-6-7(10)5-12-13/h5-6,8,11H,3-4H2,1-2H3
• InChI Key： NWHIOIJRFUKGQW-UHFFFAOYSA-N
• SMILES： ClC1C=NN(C=1)CCC(C(=O)OC)NC

Computed Properties

• Exact Mass: 231.0774544g/mol
• Monoisotopic Mass: 231.0774544g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate

Methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate: A Comprehensive Overview

The compound with CAS No. 1342353-59-6, commonly referred to as methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate, is a notable organic compound in the field of chemical synthesis and pharmaceutical research. This compound has garnered significant attention due to its unique structural properties and potential applications in drug development. The molecule combines a pyrazole ring, a methylamino group, and a butanoate ester, making it a versatile building block for various chemical reactions.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the design of bioactive molecules. The presence of the pyrazole ring in methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate contributes to its ability to interact with biological targets, such as enzymes and receptors, which is crucial for pharmacological activity. The chloro substituent on the pyrazole ring further enhances the compound's stability and selectivity, making it a promising candidate for further exploration.

The synthesis of methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate involves a multi-step process that includes nucleophilic substitution, condensation reactions, and esterification. Researchers have optimized these steps to achieve high yields and purity, ensuring that the compound is suitable for both laboratory studies and potential industrial applications. The use of advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, has been instrumental in confirming the compound's structure and purity.

In terms of biological activity, methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate has shown promise in preliminary assays targeting various disease states. For instance, studies have demonstrated its potential as an anti-inflammatory agent by inhibiting key enzymes involved in inflammatory pathways. Additionally, its ability to modulate cellular signaling pathways suggests its utility in cancer research and neurodegenerative diseases.

The development of pyrazole-based compounds like methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate aligns with current trends in drug discovery that emphasize the importance of heterocyclic structures. These structures are known for their ability to form stable complexes with biological macromolecules, thereby enhancing their therapeutic potential. Furthermore, the integration of a methylamino group into the molecule introduces additional functional diversity, enabling interactions with a broader range of biological targets.

From an environmental perspective, the synthesis and application of methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate are designed to minimize ecological impact. Green chemistry principles have been incorporated into its production process, reducing waste and improving sustainability. This approach not only aligns with global efforts to promote eco-friendly chemical practices but also ensures that the compound remains viable for long-term use in various industries.

In conclusion, methyl 4-(4-chloro-1H-pyrazol-1-yl)-2-(methylamino)butanoate represents a significant advancement in organic synthesis and drug discovery. Its unique structure, combined with cutting-edge research findings, positions it as a valuable tool for addressing complex biomedical challenges. As research continues to unfold, this compound is expected to contribute significantly to the development of novel therapeutic agents that improve human health and well-being.